Cas no 960203-42-3 (4-[2-(2,4-dimethylphenylsulfanyl)phenyl]piperazine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-[2-(2,4-dimethylphenylsulfanyl)phenyl]piperazine-1-carboxylic acid tert-butyl ester
• CAS No: 960203-42-3
• MF: C₂₃H₃₀N₂O₂S
• MW: 398.561504840851
• CID: 2152680
• PubChem ID: 53238819
• Update Time: 2025-04-21

4-[2-(2,4-dimethylphenylsulfanyl)phenyl]piperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-[2-(2,4-dimethylphenylsulfanyl)phenyl]piperazine-1-carboxylic acid tert-butyl ester
• 1-Piperazinecarboxylic acid, 4-[2-[(2,4-dimethylphenyl)thio]phenyl]-, 1,1-dimethylethyl ester
• AC-30609
• 960203-42-3
• tert-butyl 4-[2-(2,4-dimethylphenyl)sulfanylphenyl]piperazine-1-carboxylate
• SCHEMBL1719824
• tert-Butyl 4-(2-((2,4-dimethylphenyl)thio)phenyl)piperazine-1-carboxylate
• DTXSID201134838
• DB-367203
• BCP29674
• 1,1-Dimethylethyl 4-(2-((2,4-dimethylphenyl)thio)phenyl)-1-piperazinecarboxylate
• 1,1-Dimethylethyl 4-[2-[(2,4-dimethylphenyl)thio]phenyl]-1-piperazinecarboxylate

• Inchi： 1S/C23H30N2O2S/c1-17-10-11-20(18(2)16-17)28-21-9-7-6-8-19(21)24-12-14-25(15-13-24)22(26)27-23(3,4)5/h6-11,16H,12-15H2,1-5H3
• InChI Key： ODELUUDFRPTTTC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1C)C1=CC=CC=C1N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 398.20279938Da
• Monoisotopic Mass: 398.20279938Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.018 g/l) (25 º C),